![molecular formula C22H34N2O2 B5631183 (3S*,4R*)-1-(3-cyclohexylpropanoyl)-4-(4-methoxyphenyl)-N,N-dimethylpyrrolidin-3-amine](/img/structure/B5631183.png)
(3S*,4R*)-1-(3-cyclohexylpropanoyl)-4-(4-methoxyphenyl)-N,N-dimethylpyrrolidin-3-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of similar compounds has been explored through various methodologies, including asymmetric 1,3-dipolar cycloaddition reactions, highlighting efficient procedures to achieve high yields and selectivity. For example, a practical large-scale synthesis of related pyrrolidin-3-ol compounds achieved a 51% overall yield without using chromatography, demonstrating the feasibility of synthesizing complex amines with specific configurations efficiently (Kotian et al., 2005).
Molecular Structure Analysis
The molecular structure of similar compounds is often characterized using advanced spectroscopic techniques, such as 1D and 2D NMR, to determine their unique configurations and the spatial arrangement of atoms. For instance, unusual formations of substituted pyran rather than expected products under typical reaction conditions have been reported, demonstrating the complexity and unexpected outcomes in the synthesis of these molecules (Filipan-Litvić et al., 2007).
Chemical Reactions and Properties
The reactivity and chemical behavior of compounds with similar structures have been studied, revealing insights into their potential chemical reactions. Cycloaddition reactions, for example, have been utilized to synthesize cyclohexenone derivatives, showcasing the diverse reactivity and applications of these compounds in synthetic chemistry (Kozmin et al., 2003).
Physical Properties Analysis
Investigations into the physical properties of related compounds, such as melting points, solubility, and crystal structure, have provided valuable information for their practical application and handling. Crystallographic studies have elucidated the detailed molecular arrangements and intermolecular interactions, critical for understanding the stability and solid-state properties of these compounds (Odabaşoǧlu et al., 2003).
Chemical Properties Analysis
The chemical properties, including reactivity with various reagents, stability under different conditions, and potential for further functionalization, have been extensively studied. The synthesis and reactivity of pyrrolidine derivatives, for example, highlight the versatility of these compounds in forming structurally diverse and complex molecules with potential applications in various chemical domains (Fleck et al., 2003).
properties
IUPAC Name |
3-cyclohexyl-1-[(3S,4R)-3-(dimethylamino)-4-(4-methoxyphenyl)pyrrolidin-1-yl]propan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H34N2O2/c1-23(2)21-16-24(22(25)14-9-17-7-5-4-6-8-17)15-20(21)18-10-12-19(26-3)13-11-18/h10-13,17,20-21H,4-9,14-16H2,1-3H3/t20-,21+/m0/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FRVSYAIBZJAFSY-LEWJYISDSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1CN(CC1C2=CC=C(C=C2)OC)C(=O)CCC3CCCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN(C)[C@@H]1CN(C[C@H]1C2=CC=C(C=C2)OC)C(=O)CCC3CCCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H34N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.